Z-Tyr(Bzl)-OH
Overview
Description
Z-Tyr(Bzl)-OH, also known as Z-O-benzyl-L-tyrosine, is a chemical compound with the molecular formula C24H23NO5 . It has a molecular weight of 405.45 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of Z-Tyr(Bzl)-OH is represented by the SMILES stringOC(=O)C@Hcc1)NC(=O)OCc3ccccc3 . The InChI code for Z-Tyr(Bzl)-OH is 1S/C24H23NO5/c26-23(27)22(25-24(28)30-17-20-9-5-2-6-10-20)15-18-11-13-21(14-12-18)29-16-19-7-3-1-4-8-19/h1-14,22H,15-17H2,(H,25,28)(H,26,27)/t22-/m0/s1 . Physical And Chemical Properties Analysis
Z-Tyr(Bzl)-OH is a solid substance . It has a boiling point of 624.4°C at 760 mmHg . The compound is stored in a dry environment at 2-8°C .Scientific Research Applications
Chemical Properties
“Z-Tyr(Bzl)-OH” is a biochemical compound with the molecular formula C17H17NO5 and a molecular weight of 315.33 g/mol . It is typically white or off-white in color .
Use in Biochemical Research
In the field of biochemical research, “Z-Tyr(Bzl)-OH” is often used due to its specific properties. It is commonly supplied by biochemical product companies like Advanced ChemTech .
Role in Antiviral Research
One of the significant applications of “Z-Tyr(Bzl)-OH” is in the field of antiviral research. It has been identified as a component of “Z-Tyr-Ala-CHN2”, a Cathepsin L inhibitor .
Inhibition of Coronaviruses
“Z-Tyr-Ala-CHN2” has demonstrated broad-spectrum cell-specific activity against coronaviruses, including SARS-CoV-2, SARS-CoV-1, and human coronavirus 229E . This makes “Z-Tyr(Bzl)-OH” a critical component in the fight against these viruses.
Early Phase Infection Cycle Inhibition
Studies have shown that “Z-Tyr-Ala-CHN2” acts at the early phase of the infection cycle . This is consistent with the observation that the molecule inhibits cathepsin L , suggesting that “Z-Tyr(Bzl)-OH” plays a crucial role in this process.
Potential for Future Research
Given its demonstrated effectiveness against several coronaviruses, “Z-Tyr(Bzl)-OH” holds significant potential for future research. Its role in inhibiting the early phase of the infection cycle could be particularly valuable in developing new antiviral treatments .
Safety and Hazards
Z-Tyr(Bzl)-OH is classified under GHS07 for safety . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261 and P305+P351+P338 . In case of accidental release, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Z-Tyr(Bzl)-OH, also known as Z-TYR-OBZL, is an organic compound used primarily in peptide synthesis
Mode of Action
Z-Tyr(Bzl)-OH acts as a protected amino acid in peptide synthesis. The ‘Z’ (benzyloxycarbonyl) group and the ‘Bzl’ (benzyl) group serve as protecting groups for the amino and carboxyl groups of tyrosine, respectively . These protecting groups prevent unwanted reactions during the synthesis process. They are removed in the final steps of synthesis, typically using strong acids .
Action Environment
The action of Z-Tyr(Bzl)-OH is influenced by the conditions of the peptide synthesis process. Factors such as temperature, pH, and the presence of other reagents can affect the efficiency of the reaction . It is also important to note that the compound should be stored in a dry environment at 2-8°C .
properties
IUPAC Name |
(2S)-2-(phenylmethoxycarbonylamino)-3-(4-phenylmethoxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO5/c26-23(27)22(25-24(28)30-17-20-9-5-2-6-10-20)15-18-11-13-21(14-12-18)29-16-19-7-3-1-4-8-19/h1-14,22H,15-17H2,(H,25,28)(H,26,27)/t22-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPAODWFPTVIUSZ-QFIPXVFZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C[C@@H](C(=O)O)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40275518 |
Source
|
| Record name | Z-Tyr(Bzl)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40275518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-Tyr(Bzl)-OH | |
CAS RN |
16677-29-5 |
Source
|
| Record name | Z-Tyr(Bzl)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40275518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![benzyl N-[(2S)-1-amino-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate](/img/structure/B554265.png)
